6-phenyl-2-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-2-azaspiro[3.3]heptane

• IUPAC Name: 6-phenyl-2-(1,3,5-trimethylpyrazol-4-yl)sulfonyl-2-azaspiro[3.3]heptane
• InChI: InChI=1S/C18H23N3O2S/c1-13-17(14(2)20(3)19-13)24(22,23)21-11-18(12-21)9-16(10-18)15-7-5-4-6-8-15/h4-8,16H,9-12H2,1-3H3
• InChI Key: NUQXPHRTYOFBRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)N2CC3(C2)CC(C3)C4=CC=CC=C4
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

Pyrazole compounds, which include 1,3,5-trisubstituted-1H-pyrazoles, are known for their diverse pharmacological effects. They have been used in certain antidepressants, antihypertensive drug molecules, and anti-arrhythmic. They also have good activities in antibacterial, anticancer, anticonvulsant, antidepressant, and anti-inflammatory.

Synthesis Analysis

An efficient synthesis of 1,3,5-trisubstituted-1H-pyrazoles was developed via cyclocondensation in 78–92% yields starting from α, β -unsaturated aldehydes/ketones with substituted phenylhydrazine using vitamin B1 as a catalyst.

Molecular Structure Analysis

The structures of these compounds were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Chemical Reactions Analysis

The reaction has simple operation, metal-free catalysis, acid or base free catalysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary. For example, one compound was found to be a red solid with a melting point of 168–170 °C.

Scientific Research Applications

Nonlinear Optical Material

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Photoluminescent Material

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Hole Transport Material

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Thermal Stability

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Antileishmanial Activity

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Antimalarial Activity

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Drug Discovery

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Coordination Chemistry

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Safety and Hazards

The safety and hazards of these compounds can also vary. For example, some compounds have hazard statements such as H315, H319, and H335.

Future Directions

In recent years, as laser dyes and fluorescent probes, their applications in high-tech fields have been developed by leaps and bounds. The hydrazine-coupled pyrazole derivatives may be considered potential pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents.

Mechanism of Action

Target of Action

The primary targets of this compound are Leishmania aethiopica and Plasmodium berghei . These are the causative agents of leishmaniasis and malaria, respectively, which are communicable, devastating, and neglected tropical diseases affecting more than 500 million people worldwide .

Mode of Action

The compound interacts with its targets by inhibiting their growth and proliferation. A molecular simulation study justified the potent in vitro antipromastigote activity of a similar compound, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy .

Pharmacokinetics

The compound’s potent antileishmanial and antimalarial activities suggest that it has good bioavailability .

Result of Action

The compound displays superior antipromastigote activity, being 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate, respectively . Furthermore, the target compounds elicited better inhibition effects against Plasmodium berghei with 70.2% and 90.4% suppression, respectively .